benzyl N-(2-morpholino-2-oxoethyl)carbamate
Overview
Description
Scientific Research Applications
Antisense Technology and Morpholinos
Morpholinos are synthetic oligonucleotides that exhibit high specificity and stability. They are used in antisense technology to modulate gene expression by binding to complementary RNA sequences. Benzyl N-(2-morpholino-2-oxoethyl)carbamate can be designed as a morpholino-based antisense oligomer to target specific mRNA sequences, potentially influencing gene function .
Peptide Nucleic Acids (PNAs) and Drug Development
Benzyl N-(2-morpholino-2-oxoethyl)carbamate serves as an intermediate for synthesizing peptide nucleic acids (PNAs). PNAs are DNA analogs with a peptide backbone, offering enhanced binding affinity and resistance to enzymatic degradation. Researchers explore PNAs for gene targeting, diagnostics, and drug development .
Peptide Conjugates and Biologically Relevant Peptides
The compound’s protected α-aminoacyl benzotriazoles are efficient intermediates for aminoacylation. These intermediates facilitate the synthesis of biologically relevant peptides and peptide conjugates. Such peptides play crucial roles in signaling pathways, drug delivery, and bioactive molecule interactions .
Alzheimer’s Disease Research
Clinical trials have investigated benzyl N-(2-morpholino-2-oxoethyl)carbamate for its potential role in Alzheimer’s disease treatment. Although more research is needed, promising results suggest its relevance in addressing neurodegenerative conditions.
Cancer Therapeutics
The compound’s structure may allow for modifications that enhance its specificity toward cancer-related targets. Researchers explore its potential as an anticancer agent, either directly or as part of targeted drug delivery systems.
Functional Genomics and Morphants
In functional genomics, researchers use “morphants” – vertebrate models with specific gene knockdowns using morpholinos. Benzyl N-(2-morpholino-2-oxoethyl)carbamate contributes to this approach, aiding in understanding gene function and developmental processes .
properties
IUPAC Name |
benzyl N-(2-morpholin-4-yl-2-oxoethyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4/c17-13(16-6-8-19-9-7-16)10-15-14(18)20-11-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,15,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBSPBRGWMGSOAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CNC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90394849 | |
Record name | benzyl N-(2-morpholino-2-oxoethyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90394849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>41.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49666196 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
benzyl N-(2-morpholino-2-oxoethyl)carbamate | |
CAS RN |
56414-76-7 | |
Record name | benzyl N-(2-morpholino-2-oxoethyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90394849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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